Cas no 1090628-27-5 (5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1090628-27-5
• MF: C₂₀H₁₈ClN₃O₄S
• MW: 431.892622470856
• CID: 5987721
• PubChem ID: 39975758
• Update Time: 2025-06-15

5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26601613
• 5-CHLORO-N-[4-METHOXY-3-(4-METHOXYPHENOXY)PHENYL]-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXAMIDE
• 5-chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-methylsulfanylpyrimidine-4-carboxamide
• Z296372064
• AKOS008104524
• 1090628-27-5
• 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C20H18ClN3O4S/c1-26-13-5-7-14(8-6-13)28-17-10-12(4-9-16(17)27-2)23-19(25)18-15(21)11-22-20(24-18)29-3/h4-11H,1-3H3,(H,23,25)
• InChI Key： DUTVJYIMFDCZCJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC1=CC=C(C(=C1)OC1C=CC(=CC=1)OC)OC)=O)SC

Computed Properties

• Exact Mass: 431.0706549g/mol
• Monoisotopic Mass: 431.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Additional information on 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide

Introduction to 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1090628-27-5, specifically named as 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications, particularly in the field of oncology and anti-inflammatory treatments. The molecular architecture of this pyrimidine derivative incorporates several key functional groups, including chloro, methoxy, and methylsulfanyl substituents, which contribute to its distinct chemical properties and biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine-based scaffolds in drug discovery. Pyrimidines are heterocyclic compounds that mimic nucleic acid bases, making them ideal candidates for inhibiting enzymes and receptors involved in critical biological pathways. The presence of multiple aromatic rings in 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide not only enhances its binding affinity but also allows for diverse modifications to optimize pharmacokinetic profiles. Such structural features are particularly valuable in designing molecules that can selectively target disease-related pathways without significant off-target effects.

In the context of current research, this compound has been explored for its potential role in modulating kinases and other enzymes implicated in cancer progression. Kinases are a class of enzymes that play a pivotal role in cell signaling, proliferation, and survival. By inhibiting aberrantly active kinases, therapeutic agents can effectively disrupt cancer cell growth and induce apoptosis. The chloro and methylsulfanyl groups in 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide are strategically positioned to interact with the ATP-binding pockets of kinases, thereby blocking their activity. This has led to interest in this molecule as a lead compound for further derivatization and optimization.

Moreover, the methoxy substituents on the aromatic rings contribute to the lipophilicity of the compound, which is a crucial factor for drug absorption, distribution, metabolism, and excretion (ADME). By fine-tuning the methoxy content, researchers can achieve a balance between efficacy and pharmacokinetic properties. This flexibility makes 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide an attractive candidate for structure-activity relationship (SAR) studies aimed at developing novel kinase inhibitors.

Recent studies have also explored the anti-inflammatory potential of pyrimidine derivatives. Chronic inflammation is a hallmark of various diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways such as NF-κB and MAPK cascades, compounds like 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide could offer therapeutic benefits beyond cancer treatment. The ability of this molecule to modulate inflammatory responses is attributed to its interaction with specific transcription factors and signaling molecules involved in inflammation.

The synthesis of 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrimidine core, followed by functional group transformations such as chlorination and methylation. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce aromatic rings with multiple substituents efficiently. These synthetic strategies underscore the importance of modern chemical methodologies in producing complex molecules like this one.

In terms of biological evaluation, 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide has been tested in various cellular assays to assess its potency against target enzymes and its ability to induce cytotoxicity in cancer cell lines. Preliminary results suggest that this compound exhibits promising activity against certain kinases while maintaining reasonable selectivity over non-target enzymes. Further preclinical studies are warranted to evaluate its safety profile and potential clinical applications.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Computational modeling techniques have played an increasingly important role in predicting the binding affinity and ADME properties of candidate compounds before they enter wet-lab testing. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain insights into how 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide interacts with biological targets at a molecular level. These computational approaches complement experimental data by providing rapid screening tools for identifying promising drug candidates.

The future prospects for 5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide are promising as ongoing research continues to uncover new therapeutic applications. Innovations in drug delivery systems may further enhance the efficacy of this compound by improving its bioavailability or targeting specificity. Additionally, combination therapies involving multiple inhibitors could provide synergistic effects that overcome resistance mechanisms associated with single-agent treatments.

In conclusion,5-Chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS no 1090628-27-5) stands out as a significant molecule with diverse pharmaceutical applications. Its unique structural features make it an excellent candidate for further development into novel therapeutics targeting cancer and inflammation. As research progresses,this compound will continue to be a valuable asset in the quest for innovative treatments that improve patient outcomes worldwide.